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Compound of Interest

Compound Name: 5-Ethyl-2,4-dimethylheptane

Cat. No.: B14553545 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
5-Ethyl-2,4-dimethylheptane is a branched alkane with the chemical formula C11H24.[1][2][3]

[4] This document serves as a technical resource, consolidating available data on its chemical

properties, and commercial suppliers. Due to the limited availability of in-depth research and

whitepapers on this specific isomer, this guide focuses on presenting fundamental data

sourced from chemical databases and suppliers.

Chemical and Physical Properties
A summary of the key chemical and physical properties of 5-Ethyl-2,4-dimethylheptane is

presented below. This data is essential for its application in scientific research and as a

reference standard.
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Property Value Source

CAS Registry Number 61868-26-6 [1][4]

Molecular Formula C11H24 [1][2][3][4]

Molecular Weight 156.31 g/mol [1][2][4]

Boiling Point 176°C [2]

Density 0.7528 g/cm³ [2]

Refractive Index 1.4215 [2]

Melting Point -57.06°C (estimate) [2]

Commercial Suppliers
5-Ethyl-2,4-dimethylheptane is available from various chemical suppliers, typically for

research and development purposes. The following is a list of known vendors; however,

availability and purity should be confirmed directly with the suppliers.

ChemicalBook: Lists 2,4-dimethyl-5-ethylheptane and provides some basic properties.[2][5]

PubChem: Provides a list of chemical vendors for 5-Ethyl-2,4-dimethylheptane.[4]

Smolecule: Offers 5-Ethyl-2,3-dimethylheptane, a related isomer, which may be of interest

for comparative studies.[6]

EvitaChem: Provides information on 5-Ethyl-2,5-dimethylheptane, another related isomer.[7]

Synthesis and Reactions
While detailed experimental protocols for the synthesis of 5-Ethyl-2,4-dimethylheptane are

not readily available in public literature, general synthetic routes for branched alkanes can be

applied. These methods include:

Alkylation Reactions: Involving the reaction of an appropriate alkylating agent with a suitable

substrate.
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Catalytic Hydrogenation: The saturation of a corresponding alkene or diene over a metal

catalyst.

Molecular Structure
The structural representation of 5-Ethyl-2,4-dimethylheptane is crucial for understanding its

chemical behavior and steric properties.

Caption: Molecular structure of 5-Ethyl-2,4-dimethylheptane.

Conclusion
This technical guide provides a summary of the currently available information on 5-Ethyl-2,4-
dimethylheptane. While comprehensive experimental data and in-depth application notes are

scarce, the provided chemical properties and supplier information offer a foundational resource

for researchers and professionals in the field. Further investigation into the synthesis and

potential applications of this compound is warranted.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Commercial Availability and Technical Profile of 5-Ethyl-
2,4-dimethylheptane]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b14553545#commercial-suppliers-of-5-ethyl-2-4-
dimethylheptane]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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